Cas no 2769-18-8 (1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]-)
![1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]- structure](https://www.kuujia.com/scimg/cas/2769-18-8x500.png)
2769-18-8 structure
Product name:1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]-
1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]-
- (2S)-2-phenyl-2-[(2-phenylacetyl)amino]acetic acid
- 2769-18-8
- NSC84327
- N-(4-Methylphenyl)-N'-phenyl-N-(piperidine-1-carbonyl)carbamimidic acid
- DTXSID40950353
- NSC-84327
-
- Inchi: InChI=1S/C20H23N3O2/c1-16-10-12-18(13-11-16)23(20(25)22-14-6-3-7-15-22)19(24)21-17-8-4-2-5-9-17/h2,4-5,8-13H,3,6-7,14-15H2,1H3,(H,21,24)
- InChI Key: XTXFPGRNKXFAIR-UHFFFAOYSA-N
- SMILES: CC1C=CC(N(C(NC2C=CC=CC=2)=O)C(N2CCCCC2)=O)=CC=1
Computed Properties
- Exact Mass: 337.17900
- Monoisotopic Mass: 337.179027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 4.2
Experimental Properties
- Density: 1.241
- Refractive Index: 1.649
- PSA: 52.65000
- LogP: 4.65030
1-Piperidinecarboxamide,N-(4-methylphenyl)-N-[(phenylamino)carbonyl]- Related Literature
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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